Cas no 63376-58-9 ( )
structure
Product Name:
CAS No:63376-58-9
MF:C14H13N5O4
MW:315.284122228622
CID:960016
PubChem ID:325668
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 5-(3,5-dioxo-4-phenyl-1,2,4-triazolidin-1-yl)-1,3-dimethylpyrimidine-2,4-dione
- 63376-58-9
- NSC-294761
- DTXSID70315471
- NSC294761
-
-
- Inchi: 1S/C14H13N5O4/c1-16-8-10(11(20)17(2)13(16)22)19-14(23)18(12(21)15-19)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,15,21)
- InChI Key: OEGRKXNGCRBKPF-UHFFFAOYSA-N
- SMILES: O=C1N(C2C=CC=CC=2)C(NN1C1=CN(C)C(N(C)C1=O)=O)=O
Computed Properties
- Exact Mass: 315.09689
- Monoisotopic Mass: 315.097
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 610
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 93.3Ų
Experimental Properties
- Density: 1.497
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.655
- PSA: 93.27
Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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